Cas no 897615-47-3 (2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 897615-47-3
• MF: C₂₂H₁₈ClN₅O
• MW: 403.864223003387
• CID: 6026097
• PubChem ID: 16799255
• Update Time: 2025-10-20

2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• [1,1'-Biphenyl]-4-acetamide, N-[[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl]-
• 897615-47-3
• 2-([1,1'-biphenyl]-4-yl)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)acetamide
• F2070-1077
• 2-{[1,1'-biphenyl]-4-yl}-N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
• N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-(4-phenylphenyl)acetamide
• AKOS024625623

• Inchi： 1S/C22H18ClN5O/c23-19-10-12-20(13-11-19)28-21(25-26-27-28)15-24-22(29)14-16-6-8-18(9-7-16)17-4-2-1-3-5-17/h1-13H,14-15H2,(H,24,29)
• InChI Key： OYOKYCUVPWWZFR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CC(NCC2N(C3=CC=C(Cl)C=C3)N=NN=2)=O)C=C1

Computed Properties

• Exact Mass: 403.1199879g/mol
• Monoisotopic Mass: 403.1199879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.41±0.46(Predicted)

Additional information on 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 897615-47-3 and Product Name: 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Compound with the CAS number 897615-47-3 and the product name 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a biphenyl moiety at the 4-position, which is known for its stability and interaction capabilities with biological targets. Additionally, the presence of a tetrazole ring linked to a chlorophenyl group introduces a high degree of specificity, making this compound a promising candidate for further investigation in drug discovery.

The biphenyl core is a well-studied scaffold in medicinal chemistry, renowned for its ability to enhance binding affinity and selectivity in protein targets. In particular, the 4-substituted biphenyl derivatives have been extensively explored for their role in modulating various biological pathways. The current compound under discussion leverages this knowledge by integrating the biphenyl moiety with other functional groups that can enhance its pharmacological properties. The tetrazole ring, a heterocyclic structure known for its bioisosteric properties to carboxylic acids and amides, plays a crucial role in modulating the compound's interactions with biological receptors.

The acetamide group at the nitrogen position of the tetrazole ring not only contributes to the compound's solubility but also influences its metabolic stability. This structural feature is particularly important in drug design, as it can affect how the compound is processed within the body. The chlorophenyl group attached to the tetrazole ring adds another layer of complexity, potentially influencing both electronic properties and interactions with biological targets. This combination of structural elements makes 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide a versatile molecule that could be explored for multiple therapeutic indications.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has significantly accelerated the drug discovery process. By leveraging molecular docking studies and virtual screening techniques, researchers can rapidly identify compounds with high potential for binding to specific biological targets. The structural features of 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide, including the biphenyl and tetrazole moieties, make it an attractive candidate for such studies. These computational methods have already shown promise in identifying novel therapeutic agents by predicting their binding affinities and mechanisms of action.

In addition to computational approaches, experimental validation remains a cornerstone of drug discovery. Synthesis of 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide has been achieved through multi-step organic synthesis protocols that highlight its synthetic feasibility. The introduction of the tetrazole ring into the molecule required careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its structural features suggest it may have utility in treating neurological disorders due to its interaction potential with neurotransmitter receptors. Additionally, the presence of both biphenyl and tetrazole moieties could make it effective against inflammatory conditions by modulating key signaling pathways. Preliminary studies have shown promising results in cell-based assays where this compound demonstrated inhibitory effects on certain enzymes implicated in disease progression.

One particularly intriguing aspect of this compound is its potential as an intermediate in synthesizing more complex molecules. The modular nature of its structure allows for facile modifications at various positions without compromising overall stability or bioactivity. This flexibility is highly valued in drug development pipelines where lead optimization often requires iterative changes to improve potency while maintaining safety profiles.

The role of chirality in pharmaceuticals cannot be overstated; many drugs on the market today are enantiomerically pure due to their improved efficacy when formulated as single enantiomers rather than racemic mixtures. The biphenyl core provides an excellent platform for introducing stereogenic centers which could lead to enhanced pharmacological effects through enantioselective binding interactions with biological targets like enzymes or receptors that exhibit chiral specificity.

As research continues into novel therapeutic agents, 2-{1,1'-biphenyl-4-yl}-N-{1-(4-chlorophenyl)-1H-1...